4-Methoxy-3-(pyridin-3-yl)benzaldehyde

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 4-methoxy-3-pyridin-3-ylbenzaldehyde
• InChI: InChI=1S/C13H11NO2/c1-16-13-5-4-10(9-15)7-12(13)11-3-2-6-14-8-11/h2-9H,1H3
• InChI Key: AONOJCRUKPDQEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)C2=CN=CC=C2

Description

4-Methoxy-3-(pyridin-3-yl)benzaldehyde is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrakis(triphenylphosphine)palladium(0) (0.2 g) was added to a solution of 3-bromo-4-methoxybenzldehyde (1.25 g) in toluene (10 ml) and ethanol (10 ml), followed by addition of 2M aqueous sodium carbonate (11 ml). To this mixture was added pyridine-3-boronic acid propane diol (1 g), and the mixture was heated to reflux. After 2 hours, the reaction was added to water (75 ml) and extracted with ethyl acetate (2×75 ml). The combined organic layers were washed with saturated aqueous sodium bicarbonate (100 ml) and brine (100 ml), dried over magnesium sulfate and concentrated. Chromatography (silica, 20-50% ethyl acetate/hexanes) afforded 1.08 g (87%) of 3-(3-pyridyl)-4-methoxybenzaldehyde as a white solid.